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Compound of Interest

Compound Name: C.l. Solvent red 179

Cat. No.: B15553296

Technical Guide: Physical Properties of Solvent
Red 179

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of Solvent
Red 179, specifically its melting point and density. The information is compiled from various
sources to offer a comprehensive resource for laboratory and research applications.

Core Physical Properties

The physical characteristics of Solvent Red 179 are crucial for its application in various
scientific and industrial fields. The following table summarizes the reported values for its
melting point and density. It is important to note the variability in the reported density, which
may be attributable to different measurement techniques (e.qg., bulk density versus true
density).
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Physical Property Reported Value(s) Citations
Melting Point 251 °C [11[21[3][4]
253 °C [5]

252-256 °C 61718l

254 °C [9]

Density 0.27 g/cm?3 [1][2][4]
1.27 glcm3 [3][10]

1.40 £ 0.1 g/cm3

Experimental Protocols

While specific experimental details for the cited values are not provided in the source materials,

the following are detailed descriptions of standard methodologies likely employed for

determining the melting point and density of solid organic compounds like Solvent Red 179.

Melting Point Determination (Capillary Method - ASTM

E324)

The capillary method is a common and reliable technique for determining the melting point of a

crystalline solid.[1]

Methodology:

o Sample Preparation: A small, finely powdered sample of Solvent Red 179 is packed into a

thin-walled capillary tube, sealed at one end, to a height of 2-4 mm.[11]

o Apparatus Setup: The capillary tube is placed in a heating apparatus, often a metal block or

an oil bath, adjacent to a calibrated thermometer or a digital temperature sensor.

e Heating: The apparatus is heated at a slow, controlled rate, typically 1-2 °C per minute, to

ensure thermal equilibrium between the sample and the thermometer.[3]
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o Observation: The temperature at which the first droplet of liquid appears is recorded as the
initial melting point. The temperature at which the entire sample becomes a clear liquid is
recorded as the final melting point. The range between these two temperatures is the melting
range.[2][3]

 Purity Indication: A narrow melting range (typically 0.5-1 °C) is indicative of a high-purity
substance.[2]

Density Determination

Several methods can be used to determine the density of a solid. The choice of method can
influence the resulting value, which may explain the discrepancies in the reported data for
Solvent Red 179.

1. Gas Pycnometry (for true density):

This method determines the true volume of the solid by measuring the displacement of a non-
reactive gas, such as helium.

Methodology:

o A known mass of the Solvent Red 179 sample is placed in a sealed chamber of a known
volume.

e The chamber is then pressurized with helium.
e The gas is allowed to expand into a second empty chamber of known volume.

e The pressure drop is measured, which allows for the calculation of the volume of the solid
sample, excluding any pore space.

e The density is then calculated by dividing the mass of the sample by its determined volume.
2. Liquid Displacement (Archimedes' Principle):
This method determines the bulk density of the solid.

Methodology:
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e Aknown mass of the Solvent Red 179 sample is weighed in the air.

e The sample is then submerged in a liquid of known density (e.g., water or a non-solvent
liquid) in a graduated cylinder or on a hydrostatic balance.

e The volume of the displaced liquid is measured, which is equal to the volume of the solid
sample.

e The density is calculated by dividing the mass of the sample by the volume of the displaced
liquid.

Visualization of Experimental Workflow

The following diagram illustrates a generalized workflow for the determination of the physical
properties of a solid organic compound like Solvent Red 179.
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Workflow for Physical Property Determination
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Caption: Generalized workflow for determining the melting point and density of Solvent Red
179.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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